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CAS No.: 432-08-6

Cat. No.: B1594837

Get Quote

A Note on Nomenclature: This guide focuses on the chemical compound Perfluorotributylamine

(PFTBA), CAS No. 311-89-7. While the initial query mentioned "Perfluorotrihexylamine," this

term does not correspond to a well-documented or commercially significant substance in major

chemical databases. In contrast, PFTBA is a widely researched and utilized perfluorinated

amine. Given the technical context of the request, this guide will detail the properties and

applications of PFTBA, the compound most relevant to the fields of research, drug

development, and advanced material science.

Introduction: The Unique Profile of a Perfluorinated
Amine
Perfluorotributylamine (PFTBA) is a fully fluorinated tertiary amine where all hydrogen atoms of

tributylamine are replaced by fluorine.[1][2] This exhaustive fluorination bestows the molecule

with a unique and powerful set of properties: exceptional chemical and thermal stability, high

density, and a remarkable capacity for dissolving respiratory gases like oxygen and carbon

dioxide.[3] These characteristics stem from the strength of the carbon-fluorine bond and the
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electron-withdrawing nature of fluorine atoms, which also significantly reduces the basicity of

the central nitrogen atom.[4]

Initially developed for the electronics industry for applications such as heat transfer and vapor

phase soldering, PFTBA's utility has expanded into highly specialized scientific domains.[3] For

researchers and drug development professionals, its most compelling feature is its ability to

function as an efficient oxygen carrier, leading to its use as a principal component in artificial

blood substitutes.[1][3] This guide provides an in-depth exploration of PFTBA's identifiers,

physicochemical properties, synthesis, and critical applications, with a focus on its role in

advancing biomedical research.

Core Identifiers and Chemical Structure
Accurate identification is paramount in scientific research. PFTBA is known by several names

and registry numbers across various databases and commercial products.

Identifier Type Value

CAS Number 311-89-7

IUPAC Name

1,1,2,2,3,3,4,4,4-Nonafluoro-N,N-

bis(1,1,2,2,3,3,4,4,4-nonafluorobutyl)butan-1-

amine

Molecular Formula C₁₂F₂₇N

Molecular Weight 671.09 g/mol

Common Synonyms

PFTBA, Heptacosafluorotributylamine,

Tris(perfluorobutyl)amine, Fluorinert FC-43,

Fluosol-43

PubChem CID 9397

ChEBI ID CHEBI:38854

Visualizing the Molecular Architecture
The structure of PFTBA is defined by a central nitrogen atom bonded to three perfluorinated

butyl chains. This arrangement is key to its inertness and gas-dissolving capabilities.
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Caption: Chemical structure of Perfluorotributylamine (PFTBA).
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Physicochemical Properties: A Foundation for
Application
The utility of PFTBA in demanding scientific applications is a direct result of its physical and

chemical properties. It is a dense, colorless, and odorless liquid with very low surface tension.

Property Value Source

Appearance Clear, colorless liquid [3]

Melting Point -52 °C [4]

Boiling Point 178 °C [4]

Density 1.883 g/mL at 25 °C [4]

Vapor Pressure 1.3 mm Hg at 25 °C [4]

Refractive Index 1.291 at 20 °C [4]

Water Solubility Insoluble [4]

Solubility in Organic Solvents

Soluble in some fluorinated

solvents; sparingly soluble in

chloroform, slightly in

methanol.

[4]

A critical, though environmentally significant, property of PFTBA is its persistence and high

global warming potential, estimated to be over 7,000 times that of carbon dioxide over a 100-

year period.[4] This necessitates careful handling and disposal to minimize environmental

release.

Synthesis Pathway: Electrochemical Fluorination
The primary industrial method for producing PFTBA is through electrochemical fluorination

(ECF), often referred to as the Simons process. This method is foundational for the synthesis of

many perfluorinated organic compounds.

Causality of Method Choice: The ECF process is employed because direct fluorination of

organic compounds with fluorine gas is extremely exothermic and difficult to control, often
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leading to fragmentation of the carbon skeleton. ECF provides a more controlled method to

replace all C-H bonds with C-F bonds without cleaving the molecule.

The overall reaction is: N(C₄H₉)₃ + 27 HF → N(C₄F₉)₃ + 27 H₂

Simons Process Workflow
The synthesis involves electrolyzing a solution of the parent amine (tributylamine) in anhydrous

hydrogen fluoride.

Raw Materials
Simons ECF Cell
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Purified PFTBA
N(C₄F₉)₃

Click to download full resolution via product page

Caption: Workflow for the Simons Electrochemical Fluorination (ECF) process.

Applications in Research and Drug Development
While PFTBA has diverse industrial uses, its applications in the life sciences are particularly

noteworthy for this audience.

Artificial Oxygen Carriers (Blood Substitutes)
The most significant biomedical application of PFTBA is as a component of perfluorocarbon

(PFC) emulsions designed to transport oxygen. The high solubility of oxygen in PFTBA allows

these emulsions to function as temporary red blood cell substitutes.

Mechanism of Action: Unlike hemoglobin, which chemically binds oxygen, PFTBA dissolves

oxygen physically. The amount of dissolved oxygen is directly proportional to the partial
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pressure of oxygen in the surrounding environment (e.g., the lungs). This allows for efficient

oxygen uptake in hyperoxic conditions and subsequent release in oxygen-deprived tissues.

Causality in Drug Development: The development of PFC emulsions was driven by the need

for a universally compatible, pathogen-free, and readily available oxygen carrier for

emergency transfusions and to enhance oxygen delivery to ischemic tissues during certain

medical procedures. PFTBA was a key component in early formulations like Fluosol-43.[4]

Role in Fluorine Chemistry and Drug Design
The study of perfluorinated compounds like PFTBA provides valuable insights for medicinal

chemists. The strategic incorporation of fluorine into drug candidates is a common tactic to

enhance metabolic stability, binding affinity, and membrane permeability.[5] While PFTBA itself

is not a therapeutic agent, its well-characterized properties serve as a benchmark for

understanding the behavior of highly fluorinated molecules in biological systems. Fluorine's

unique electronic properties can modulate the pKa of nearby functional groups, a critical factor

in drug design.

Advanced Imaging and Diagnostics
The fluorine-19 (¹⁹F) isotope has a strong magnetic resonance signal, making fluorinated

compounds like PFTBA useful as contrast agents in specialized Magnetic Resonance Imaging

(MRI) applications. Researchers can use ¹⁹F MRI to track the biodistribution of PFTBA-

containing emulsions or labeled cells in vivo without the background noise present in standard

proton MRI.

Mass Spectrometry Calibration
In analytical chemistry, PFTBA is a ubiquitous calibration standard for gas chromatography-

mass spectrometry (GC-MS) systems.[3] Its predictable fragmentation pattern under electron

ionization provides a series of well-defined mass peaks (e.g., m/z 69, 131, 219, 414) that are

used to calibrate the mass accuracy of the instrument across a wide range.[4]

Experimental Protocol: Preparation of a PFTBA
Emulsion for Oxygen Transport Studies
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This protocol describes a generalized method for preparing a PFTBA-based nanoemulsion for

in vitro or preclinical evaluation of oxygen-carrying capacity.

Protocol Trustworthiness: This protocol is designed as a self-validating system. Each major

step includes a quality control (QC) check. The final validation step directly measures the

functional endpoint—oxygen content—to confirm the efficacy of the preparation.

Materials and Equipment:
Perfluorotributylamine (PFTBA), high purity

Pluronic F-68 (or other suitable non-ionic surfactant)

Egg yolk phospholipids (or synthetic equivalent)

Glycerol

Water for Injection (WFI)

High-pressure homogenizer or microfluidizer

Particle size analyzer (e.g., Dynamic Light Scattering)

Blood gas analyzer

0.22 µm sterile filter

Step-by-Step Methodology:
Preparation of the Aqueous Phase:

a. In a sterile vessel, dissolve Pluronic F-68 and glycerol in WFI with gentle heating and

stirring until a clear solution is formed.

b. Causality: The surfactant (Pluronic F-68) is essential to reduce the interfacial tension

between the immiscible PFTBA and water, allowing for the formation of stable droplets.

Glycerol is a cryoprotectant and adjusts the tonicity of the final emulsion.
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c. QC Check 1: Visually inspect the aqueous phase for complete dissolution and absence

of particulates.

Preparation of the Oil (PFTBA) Phase:

a. In a separate sterile vessel, disperse the phospholipids in PFTBA. Gentle warming may

be required.

b. Causality: Phospholipids act as a co-surfactant, embedding at the oil-water interface to

enhance droplet stability and biocompatibility.

Formation of the Pre-emulsion:

a. Slowly add the oil phase to the aqueous phase under high-shear mixing (e.g., using a

rotor-stator homogenizer).

b. Mix for 5-10 minutes until a coarse, milky-white pre-emulsion is formed.

c. QC Check 2: Observe the pre-emulsion for homogeneity. There should be no visible

separation of the oil and water phases.

High-Pressure Homogenization:

a. Pass the pre-emulsion through a high-pressure homogenizer at an appropriate pressure

(e.g., 15,000-20,000 psi).

b. Recirculate the emulsion through the homogenizer for 5-10 cycles, ensuring the

temperature is controlled via a cooling jacket.

c. Causality: The extreme shear forces and cavitation within the homogenizer break down

the coarse droplets into the nanometer size range, creating a kinetically stable

nanoemulsion.

d. QC Check 3: Measure the particle size and polydispersity index (PDI). The target is

typically a mean droplet diameter < 250 nm with a PDI < 0.2.

Sterile Filtration and Final Formulation:
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a. Aseptically filter the final nanoemulsion through a 0.22 µm sterile filter into a sterile final

container.

b. Causality: This step removes any potential microbial contamination and larger

aggregates.

Functional Validation (Self-Validation):

a. Equilibrate two samples of the final emulsion by bubbling one with pure oxygen (100%

O₂) and the other with pure nitrogen (0% O₂) for 30 minutes.

b. Immediately measure the partial pressure of oxygen (pO₂) and the total oxygen content

in both samples using a blood gas analyzer.

c. QC Check 4 (System Validation): The oxygenated sample should show a significantly

higher pO₂ and oxygen content compared to the deoxygenated sample, confirming the

emulsion's ability to physically dissolve and transport oxygen.

Experimental Workflow Diagram
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Caption: Experimental workflow for PFTBA nanoemulsion preparation.
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Safety, Handling, and Environmental Considerations
As a member of the per- and polyfluoroalkyl substances (PFAS) family, PFTBA must be

handled with appropriate precautions. PFAS are known as "forever chemicals" due to their

extreme persistence in the environment.

Personal Protective Equipment (PPE): Standard laboratory PPE, including nitrile gloves, a

lab coat, and safety glasses, should be worn at all times when handling PFTBA.

Containment: All work should be conducted within a fume hood or other certified containment

device to prevent inhalation of vapors and environmental release.

Waste Disposal: All PFTBA-contaminated waste, including unused material, contaminated

labware, and PPE, must be disposed of as hazardous chemical waste according to

institutional and local regulations. Do not discharge to drains or the environment.

Environmental Impact: PFTBA is a potent greenhouse gas.[4] Its persistence and potential

for bioaccumulation are characteristic of the broader PFAS class, which is under increasing

regulatory scrutiny. Researchers have a responsibility to minimize all environmental releases

through careful handling and proper disposal.

Conclusion
Perfluorotributylamine is a molecule of significant utility, bridging industrial applications with

advanced biomedical research. Its defining features—chemical inertness and high gas

solubility—make it an invaluable tool for scientists developing artificial oxygen carriers,

exploring ¹⁹F MRI techniques, and requiring a reliable standard for analytical instrumentation.

However, its identity as a persistent and potent greenhouse gas demands a responsible

approach to its use, handling, and disposal. By understanding the fundamental chemistry,

synthesis, and application protocols of PFTBA, researchers can effectively leverage its unique

properties while upholding the principles of laboratory safety and environmental stewardship.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 14 / 14 Tech Support

https://www.benchchem.com/product/b1594837?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1594837?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

